Cas no 2138526-76-6 (methyl(3,3,5-trimethyl-1-propoxycyclohexyl)methylamine)

methyl(3,3,5-trimethyl-1-propoxycyclohexyl)methylamine structure
2138526-76-6 structure
Product Name:methyl(3,3,5-trimethyl-1-propoxycyclohexyl)methylamine
CAS No:2138526-76-6
MF:C14H29NO
MW:227.386164426804
CID:5754333
PubChem ID:165496028
Update Time:2023-12-26

methyl(3,3,5-trimethyl-1-propoxycyclohexyl)methylamine Chemical and Physical Properties

Names and Identifiers

    • methyl[(3,3,5-trimethyl-1-propoxycyclohexyl)methyl]amine
    • 2138526-76-6
    • EN300-1143886
    • methyl(3,3,5-trimethyl-1-propoxycyclohexyl)methylamine
    • Inchi: 1S/C14H29NO/c1-6-7-16-14(11-15-5)9-12(2)8-13(3,4)10-14/h12,15H,6-11H2,1-5H3
    • InChI Key: BXJGBJKFAYXISY-UHFFFAOYSA-N
    • SMILES: O(CCC)C1(CNC)CC(C)CC(C)(C)C1

Computed Properties

  • Exact Mass: 227.224914549g/mol
  • Monoisotopic Mass: 227.224914549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 21.3Ų

methyl(3,3,5-trimethyl-1-propoxycyclohexyl)methylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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methyl[(3,3,5-trimethyl-1-propoxycyclohexyl)methyl]amine
2138526-76-6
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Enamine
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$640.0 2023-10-26
Enamine
EN300-1143886-0.25g
methyl[(3,3,5-trimethyl-1-propoxycyclohexyl)methyl]amine
2138526-76-6 95%
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$670.0 2023-10-26
Enamine
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Enamine
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Enamine
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methyl[(3,3,5-trimethyl-1-propoxycyclohexyl)methyl]amine
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Enamine
EN300-1143886-5g
methyl[(3,3,5-trimethyl-1-propoxycyclohexyl)methyl]amine
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Enamine
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